Cyclobutylhydrazine dihydrochloride
Overview
Description
Cyclobutylhydrazine dihydrochloride is a chemical compound with the molecular formula C4H12Cl2N2 and a molecular weight of 159.06 g/mol . It is used in laboratory settings and in the manufacture of chemical compounds .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclobutyl group attached to a hydrazine group, with two hydrochloride ions associated with the molecule .Physical And Chemical Properties Analysis
This compound is a white solid . It should be stored in a cool place, with the container kept tightly closed in a dry and well-ventilated area .Scientific Research Applications
Enantioselective Analysis in Clinical Pharmacokinetics
Cyclobutylhydrazine dihydrochloride plays a role in the enantioselective analysis of 4-hydroxycyclophosphamide in human plasma, contributing to clinical pharmacokinetic studies. The methodology aids in understanding the metabolism of Cyclophosphamide (CY), an immunosuppressive agent, and its relation to treatment efficacy or complications. The analytical method leverages high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS), emphasizing the significance of enantioselectivity in drug metabolism and its impact on patient treatment outcomes (de Castro et al., 2016).
Heterocyclic Compound Synthesis for Antibacterial Activities
This compound is utilized in the synthesis of novel heterocyclic compounds. These compounds are synthesized through reactions involving key starting materials like 4-(4-bromophenyl)-4-oxobut-2-enoic acid, with potential antibacterial activities. The synthesized compounds, such as aroylacrylic acids, pyridazinones, and furanones derivatives, represent significant contributions to chemical research with potential applications in healthcare and pharmaceuticals (El-Hashash et al., 2015).
Agricultural Monitoring and Biosensor Development
In agricultural research, this compound is instrumental in developing biosensors for monitoring hazardous substances like the herbicide cyanazine. The research focuses on creating conductive mediators and nanostructures to detect the herbicide in food and water samples efficiently. This application showcases the potential of this compound in environmental monitoring and ensuring food safety (Karimi-Maleh et al., 2021).
Pretargeted Live Cell Imaging
This compound is involved in bioorthogonal tetrazine cycloadditions for live cell labeling, a technique used in cellular biology and medical diagnostics. This methodology allows for the targeted labeling of cellular components, such as receptors on cancer cells, indicating its significance in biomedical research and potential therapeutic applications (Devaraj et al., 2008).
Synthesis of Bioactive Heterocyclic Compounds
This compound is key in synthesizing various heterocyclic compounds with potential biological activities. These compounds, including thiophenes, azoles, and azines, have demonstrated antibacterial and antifungal properties, highlighting their importance in developing new drugs and treatments (Mohareb et al., 2007).
Safety and Hazards
Cyclobutylhydrazine dihydrochloride can be harmful if swallowed, in contact with skin, or if inhaled . It can cause skin and eye irritation, and may cause respiratory irritation . Safety measures include avoiding contact with skin and eyes, avoiding dust formation, and ensuring adequate ventilation . In case of accidental ingestion, skin contact, or inhalation, medical attention should be sought immediately .
properties
IUPAC Name |
cyclobutylhydrazine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10N2.2ClH/c5-6-4-2-1-3-4;;/h4,6H,1-3,5H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAVGQVJTQZESRT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)NN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30656019 |
Source
|
| Record name | Cyclobutylhydrazine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30656019 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1156980-49-2 |
Source
|
| Record name | Cyclobutylhydrazine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30656019 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | cyclobutylhydrazine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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